Cas no 1226181-40-3 (2-(4-ethoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(4-ethoxyphenyl)cyclopropylmethanamine
• CAS No: 1226181-40-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5933376
• PubChem ID: 53275623
• Update Time: 2025-10-28

2-(4-ethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• C-[2-(4-Ethoxy-phenyl)-cyclopropyl]-methylamine
• Cyclopropanemethanamine, 2-(4-ethoxyphenyl)-
• (2-(4-Ethoxyphenyl)cyclopropyl)methanamine
• 2-(4-ethoxyphenyl)cyclopropylmethanamine
• [2-(4-ethoxyphenyl)cyclopropyl]methanamine
• CS-0299398
• 1226181-40-3
• AKOS005217154
• EN300-1851590

• Inchi： 1S/C12H17NO/c1-2-14-11-5-3-9(4-6-11)12-7-10(12)8-13/h3-6,10,12H,2,7-8,13H2,1H3
• InChI Key： ATLDPPXBSALOLY-UHFFFAOYSA-N
• SMILES： C1(CN)CC1C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-ethoxyphenyl)cyclopropylmethanamine

Comprehensive Overview of 2-(4-ethoxyphenyl)cyclopropylmethanamine (CAS No. 1226181-40-3): Properties, Applications, and Research Insights

2-(4-ethoxyphenyl)cyclopropylmethanamine (CAS No. 1226181-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a cyclopropylmethanamine core with a 4-ethoxyphenyl substituent, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its stereochemistry, bioavailability, and interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound’s CAS number 1226181-40-3 serves as a critical identifier in regulatory and scientific databases, ensuring precise communication across global research communities. Its systematic name, 2-(4-ethoxyphenyl)cyclopropylmethanamine, reflects the presence of an ethoxy group attached to a phenyl ring, which is further linked to a cyclopropane-amine moiety. This structural arrangement contributes to its physicochemical properties, such as moderate lipophilicity and stability under physiological conditions, which are advantageous for therapeutic agent design.

In recent years, the demand for novel cyclopropyl-containing compounds has surged, driven by their prominence in FDA-approved drugs and agrochemicals. The 2-(4-ethoxyphenyl)cyclopropylmethanamine scaffold is no exception, with researchers exploring its potential as a precursor for CNS-active molecules or enzyme modulators. Online searches for terms like "cyclopropylamine derivatives in drug discovery" or "ethoxyphenyl compounds applications" highlight the growing curiosity about this chemical space. Such queries align with industry trends favoring structurally diverse building blocks for high-throughput screening.

From a synthetic perspective, CAS 1226181-40-3 exemplifies modern strategies in fragment-based drug design. The cyclopropyl ring introduces strain and conformational rigidity, often enhancing binding affinity to protein targets. Meanwhile, the 4-ethoxyphenyl group can participate in π-stacking interactions or serve as a metabolic handle for further derivatization. These attributes make the compound a valuable candidate for optimizing pharmacokinetic profiles in lead optimization campaigns.

Environmental and safety considerations are also integral to discussions about 2-(4-ethoxyphenyl)cyclopropylmethanamine. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in laboratory settings. Searches for "safe handling of amine derivatives" or "biodegradability of ethoxy aromatics" reflect user concerns about sustainable chemistry practices. The compound’s stability and low ecotoxicity profile further support its use in green chemistry initiatives.

Looking ahead, CAS No. 1226181-40-3 is poised to play a pivotal role in interdisciplinary research. Its applications span from asymmetric catalysis to fluorescent probe development, addressing contemporary challenges in diagnostics and materials science. As AI-driven drug discovery accelerates, datasets referencing this compound’s SMILES notation or 3D pharmacophore models are increasingly curated for machine learning pipelines—a trend mirrored by rising searches for "AI in small molecule design."

In summary, 2-(4-ethoxyphenyl)cyclopropylmethanamine represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted utility, coupled with rigorous safety standards, ensures its relevance in cutting-edge innovation. For researchers seeking detailed spectral data or synthetic protocols, authoritative sources like Reaxys or PubChem provide extensive documentation under its definitive CAS registry number 1226181-40-3.